2-amino-5H,6H,7H-cyclopenta[b]pyridine-3-carboxylic acid

• IUPAC Name: 2-amino-6,7-dihydro-5H-cyclopenta[b]pyridine-3-carboxylic acid
• InChI: InChI=1S/C9H10N2O2/c10-8-6(9(12)13)4-5-2-1-3-7(5)11-8/h4H,1-3H2,(H2,10,11)(H,12,13)
• InChI Key: PMRJJSHCLCZUSH-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC(=C(N=C2C1)N)C(=O)O
• Molecular Formula: C9H10N2O2
• Molecular Weight: 178.19 g/mol
• CAS RN: 115271-79-9

Description

The compound “2-amino-5H,6H,7H-cyclopenta[b]pyridine-3-carbonitrile” is similar to the one you’re asking about. It has a molecular weight of 159.19 and its IUPAC name is 2-amino-6,7-dihydro-5H-cyclopenta[b]pyridine-3-carbonitrile. Another related compound is “methyl 2-amino-5H,6H,7H-cyclopenta[b]pyridine-3-carboxylate” with a molecular weight of 192.22.

Synthesis Analysis

I found a paper that discusses the direct oxidation of 2,3-cyclopentenopyridine analogues to 6,7-dihydro-5H-cyclopenta[b]pyridin-5-one analogues. This might be a potential synthesis pathway for related compounds.

Molecular Structure Analysis

The InChI code for “2-amino-5H,6H,7H-cyclopenta[b]pyridine-3-carbonitrile” is 1S/C9H9N3/c10-5-7-4-6-2-1-3-8(6)12-9(7)11/h4H,1-3H2,(H2,11,12). For “methyl 2-amino-5H,6H,7H-cyclopenta[b]pyridine-3-carboxylate”, the InChI code is 1S/C10H12N2O2/c1-14-10(13)7-5-6-3-2-4-8(6)12-9(7)11/h5H,2-4H2,1H3,(H2,11,12).

Physical And Chemical Properties Analysis

The compound “2-amino-5H,6H,7H-cyclopenta[b]pyridine-3-carbonitrile” is a powder with a melting point of 217-219°C. The compound “methyl 2-amino-5H,6H,7H-cyclopenta[b]pyridine-3-carboxylate” also is a powder.

Scientific Research Applications

Pharmaceutical and Antimicrobial Research

6,7-Dihydro-5H-cyclopenta[b]pyridine, a compound closely related to 2-amino-5H,6H,7H-cyclopenta[b]pyridine-3-carboxylic acid, is prominently used in pharmaceutical and antimicrobial research. Its significance stems from its role as a side-chain in the production of fourth-generation Cefpirome. The compound's versatility is highlighted by its applications in the synthesis of plant protection agents, synthetic resins, antioxidants, and plastics. The acrolein route is a notable method for its preparation, offering a high yield of 87.4%, showcasing its potential for future development in various fields (Fu Chun, 2007).

Chemical Synthesis and Biological Scaffolds

Innovative methods for synthesizing biologically active scaffolds like 6-amino- and 6-oxoimidazo[4,5-b]pyrazolo[3,4-e]pyridines have been developed. These methods involve cyclocondensation of specific compounds, offering new avenues for obtaining these compounds with substantial yields. The structural confirmation through spectral measurements underscores the precise nature of these synthesis processes (G. G. Yakovenko & M. Vovk, 2021).

Spectroscopy and Molecular Analysis

Detailed vibrational analysis using FTIR and FT Raman measurements is employed to understand the complex interactions of molecules like pyridine with other compounds, such as tartaric acid. This research is pivotal in elucidating the intrinsic properties of these molecules and their potential applications in fields like pharmaceuticals and agrochemicals (R. Periathai & K. Rajagopal, 2014).

Safety and Hazards

For “2-amino-5H,6H,7H-cyclopenta[b]pyridine-3-carbonitrile”, the safety information includes hazard statements H302, H312, H315, H319, H332, H335. The same hazard statements apply to "methyl 2-amino-5H,6H,7H-cyclopenta[b]pyridine-3-carboxylate".

Synthesis routes and methods

Procedure details

2-Amino-6,7-dihydro-5H-cyclopenta[b]pyridine-3-carboxylic acid ethyl ester (0.2 g, 0.97 mmol) described in Preparation Example C-4 was dissolved in ethanol (15 mL), an aqueous solution of 1N sodium hydroxide (7.5 mL) was added thereto, followed by heating at 100° C. for 30 minutes. The reaction solution was allowed to room temperature, then cooled on an ice bath, and neutralized with 1N hydrochloric acid. The precipitated solid was collected by filtration, rinsed with water, then dried, and the title compound (143 mg, 0.8 mmol, 83%) was obtained.